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Compound of Interest

Compound Name: Amino-PEG10-Amine

Cat. No.: B605450

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the safety data for Amino-PEG10-Amine
(CAS No. 928292-69-7), a homobifunctional PEG linker increasingly utilized in bioconjugation,
drug delivery systems, and the development of antibody-drug conjugates.[1][2][3][4]
Understanding the safety profile and handling requirements of this reagent is paramount to
ensuring a safe laboratory environment and the integrity of research outcomes. This document
synthesizes available safety data, presents it in a clear and accessible format, and offers
guidance on safe handling and emergency procedures.

Chemical and Physical Properties

A clear understanding of the physical and chemical properties of Amino-PEG10-Amine is the
foundation of its safe handling. The following table summarizes key quantitative data for this
compound.
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Property Value Source
Molecular Formula C22H48N2010 [1]
Molecular Weight 500.63 g/mol

Exact Mass 500.3309 Da

Appearance Colorless to Pale Yellow Liquid

Purity >95% to 98%

Solubility Soluble in DMSO

Hazard Identification and Classification

According to available Safety Data Sheets (SDS), Amino-PEG10-Amine is classified as a
hazardous substance. It is crucial for researchers to be aware of these classifications to
implement appropriate safety measures.

Hazard Class GHS Category Hazard Statement
Acute Toxicity, Oral Category 4 H302: Harmful if swallowed.
Acute Aquatic Toxicity Category 1 H400: Very toxic to aquatic life.

H410: Very toxic to aquatic life

Chronic Aquatic Toxicity Category 1 ) )
with long lasting effects.

Note: Some suppliers may classify polyethylene glycol derivatives as non-hazardous. However,
it is best practice to handle the substance with the precautions outlined for a categorized

hazardous material.

Safe Handling and Storage Protocols

Proper handling and storage are critical to maintain the stability of Amino-PEG10-Amine and
to protect laboratory personnel.

Handling:
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e Ventilation: Use only in a well-ventilated area, preferably within a chemical fume hood to
avoid inhalation of vapors.

» Personal Protective Equipment (PPE):
o Eye Protection: Wear approved safety goggles or a face shield.

o Hand Protection: Use chemically resistant gloves (e.g., nitrile) and inspect them before
use. Employ proper glove removal technique to prevent skin contact.

o Body Protection: A standard laboratory coat is required.

o Hygiene: Wash hands thoroughly after handling. Do not eat, drink, or smoke in the handling
area.

Storage:

o Temperature: For long-term storage (months to years), store at -20°C. For short-term storage
(days to weeks), 0-4°C is acceptable.

o Conditions: Keep the container tightly sealed in a dry, dark, and well-ventilated place.

e Solutions: If stock solutions are prepared, it is recommended to store them in tightly sealed
vials at -20°C for up to one month. Avoid repeated freeze-thaw cycles.

The logical workflow for the safe handling and storage of Amino-PEG10-Amine can be
visualized in the following diagram:
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Storage Protocol Handling Protocol
Store at -20°C (long-term) Use in a well-ventilated area o . .
or 0-4°C (short-term) (fume hood recommended) Rt e FRCROZ A

'

Wear appropriate PPE:
Keep container tightly sealed - Safety goggles
in a dry, dark, well-ventilated area - Chemical-resistant gloves CVEEL SR
- Lab coat

'

Practice good laboratory hygiene:
- Wash hands after handling cluster_handling
- No eating, drinking, or smoking

Store stock solutions at -20°C
for up to one month

Use in Experiment

Click to download full resolution via product page
Safe Handling and Storage Workflow

First Aid and Emergency Procedures

In the event of exposure or a spill, immediate and appropriate action is crucial.

First Aid Measures:
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Exposure Route

First Aid Protocol

If swallowed, call a POISON CENTER or doctor

Ingestion immediately if you feel unwell. Rinse mouth with
water. Do NOT induce vomiting.
Move the person to fresh air. If breathing is
Inhalation difficult or stops, provide artificial respiration and

seek immediate medical attention.

Skin Contact

Wash off with soap and plenty of water. Remove

contaminated clothing.

Eye Contact

Flush eyes with water as a precaution. Remove
contact lenses if present and easy to do.

Continue rinsing.

Spill Response Protocol:

A systematic approach to spill management is essential to mitigate risks. The following

workflow outlines the key steps in responding to a spill of Amino-PEG10-Amine.
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tep 1

Evacuate immediate area
and ensure proper ventilation

tep 2

Don appropriate PPE
(gloves, goggles, lab coat,
respirator if necessary)

%tep 3

Contain the spill with
inert absorbent material
(e.g., vermiculite, sand)

}tep 4

Carefully collect absorbed
material into a sealed container
for disposal

%tep 5

Clean the spill area with a
suitable solvent, followed by
soap and water

%tep 6

Dispose of waste in accordance
with institutional and
local regulations

Report the incident
to the appropriate safety officer
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Amino-PEG10-Amine Spill Response Workflow

Toxicological and Ecological Information
Toxicological Information:
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While comprehensive toxicological studies on Amino-PEG10-Amine are not widely published,
the primary acute health hazard identified is from oral ingestion.

o Acute Oral Toxicity: Harmful if swallowed (Category 4).

e Carcinogenicity: No component of this product present at levels greater than or equal to
0.1% is identified as a probable, possible, or confirmed human carcinogen by IARC.

Further toxicological data for skin and eye irritation, and inhalation are not definitively
established, but it is recommended to avoid contact.

Ecological Information:

Amino-PEG10-Amine is classified as very toxic to aquatic life, with long-lasting effects.
¢ Environmental Precaution: Avoid release to the environment.

» Disposal: Spillage and waste should be collected and disposed of in an approved waste
disposal plant to prevent environmental contamination.

This guide is intended for informational purposes for trained professionals. Always refer to the
specific Safety Data Sheet provided by the manufacturer before use and adhere to all
institutional and local safety regulations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [A Comprehensive Safety Guide to Amino-PEG10-
Amine for Research and Development]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b605450#safety-data-sheet-sds-for-amino-peg10-
amine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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